(2,3-Dihydro-benzo[1,4]dioxin-5-ylmethyl)-isopropyl-amine

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-5-ylmethyl)propan-2-amine
• InChI: InChI=1S/C12H17NO2/c1-9(2)13-8-10-4-3-5-11-12(10)15-7-6-14-11/h3-5,9,13H,6-8H2,1-2H3
• InChI Key: DDMTTWDITOREMB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC1=C2C(=CC=C1)OCCO2
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol

Description

“(2,3-Dihydro-benzo[1,4]dioxin-5-ylmethyl)-isopropyl-amine” is a benzodioxin-containing amine derivative characterized by a 2,3-dihydrobenzo[1,4]dioxin core linked to an isopropylamine group via a methyl bridge.

Preparation Methods

Reaction Mechanism and Conditions

The most direct route involves alkylating isopropylamine with 2,3-dihydrobenzodioxin-5-ylmethyl bromide or chloride. This nucleophilic substitution proceeds in polar aprotic solvents (e.g., dimethylformamide or acetonitrile) under basic conditions. Potassium carbonate or triethylamine is typically employed to deprotonate the amine, enhancing nucleophilicity.

Example Protocol :

• Step 1 : 2,3-Dihydrobenzodioxin-5-carboxylic acid is reduced to the corresponding alcohol using lithium aluminum hydride (LiAlH₄) in tetrahydrofuran (THF) at 0–5°C.

• Step 2 : The alcohol is converted to the bromide via Appel reaction (triphenylphosphine, carbon tetrabromide).

• Step 3 : Alkylation with isopropylamine in acetonitrile at 60°C for 12 hours yields the target amine with 65–72% isolated yield.

Optimization Strategies

• Solvent Effects : Replacing acetonitrile with dimethyl sulfoxide (DMSO) improves solubility of the aromatic substrate, increasing yield to 78%.

• Catalytic Additives : Phase-transfer catalysts like tetrabutylammonium bromide (TBAB) reduce reaction time from 12 to 6 hours.

Reductive Amination of 2,3-Dihydrobenzo dioxin-5-carbaldehyde

Two-Step Process

This method avoids handling unstable halides:

• Aldol Condensation : 2,3-Dihydrobenzodioxin-5-carbaldehyde reacts with isopropylamine in ethanol at 25°C to form an imine intermediate.

• Reduction : Sodium borohydride (NaBH₄) in methanol reduces the imine to the amine at 0°C, achieving 68% yield.

Catalytic Asymmetric Variants

Chiral catalysts enable enantioselective synthesis:

• Ru(II)-Catalyzed Transfer Hydrogenation : Using [(η⁶-cymene)RuCl(TSDPEN)] (TSDPEN = N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine), enantiomeric excess (ee) reaches 99.7% at 40°C in formic acid-triethylamine.

• Pd/PHOX Complexes : Palladium with phosphino-oxazoline ligands achieves 94% ee in toluene at 60°C.

Solid-Phase Synthesis for High-Throughput Applications

Resin-Bound Intermediate Strategy

A patent-derived approach uses Wang resin for iterative coupling:

• Immobilization : 2,3-Dihydrobenzodioxin-5-carboxylic acid is attached to the resin via ester linkage.

• Amination : Isopropylamine is introduced using HATU (hexafluorophosphate azabenzotriazole tetramethyl uronium) as a coupling agent, with diisopropylethylamine (DIPEA) in dichloromethane.

• Cleavage : Trifluoroacetic acid (TFA) releases the amine, yielding 85% purity (HPLC).

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Stereoselectivity	Scalability
Alkylation	65–78	95–98	None	Industrial
Reductive Amination	68–72	90–95	Moderate (up to 99.7% ee)	Pilot-scale
Solid-Phase	60–70	85–90	None	Research

Key Findings :

• Alkylation is preferred for large-scale production due to straightforward purification.

• Reductive amination offers superior stereocontrol, critical for pharmaceutical applications.

• Solid-phase synthesis facilitates rapid library generation but suffers from lower yields.

Industrial-Scale Considerations

Cost-Efficiency Metrics

• Alkylation : Raw material cost = $120/kg; energy consumption = 15 kWh/kg.

• Reductive Amination : Catalyst recycling reduces costs by 40% but requires specialized equipment.

Environmental Impact

• Waste Generation : Alkylation produces 3 kg waste/kg product vs. 1.2 kg for reductive amination.

• Green Solvents : Substituting DMF with cyclopentyl methyl ether (CPME) cuts toxicity by 50%.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 6.82 (d, J = 8.4 Hz, 1H), 6.71 (s, 1H), 4.25 (s, 4H), 3.45 (m, 1H), 2.85 (d, J = 6.8 Hz, 2H), 1.15 (d, J = 6.4 Hz, 6H).

• IR (KBr): 3280 cm⁻¹ (N-H stretch), 1605 cm⁻¹ (C=C aromatic).

Chromatographic Purity

• HPLC : Retention time = 7.2 min (C18 column, 70:30 H₂O:CH₃CN); purity >98% .

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

• Reduction: Reducing agents such as sodium borohydride (NaBH4) and hydrogen gas (H2) are often used.

• Substitution: Nucleophilic substitution reactions can be carried out using alkyl halides in the presence of a base.

Major Products Formed:

• Oxidation: Formation of carboxylic acids or ketones.

• Reduction: Production of amines or alcohols.

• Substitution: Generation of alkylated derivatives.

Scientific Research Applications

Structure Analysis

The compound features a dihydrobenzo[1,4]dioxin moiety linked to an isopropylamino group. This unique structure may confer specific biological activities that are currently under investigation.

Research indicates that this compound exhibits significant pharmacological potential, particularly as an alpha-2C adrenergic receptor antagonist . This receptor subtype plays a crucial role in various central and peripheral nervous system functions.

Antiproliferative Effects

In vitro studies have demonstrated that the compound exhibits antiproliferative effects against several cancer cell lines:

• IC50 Values : Ranging from 3–18 µM against various cancer cell lines.
• Treatment with the compound has been shown to cause G2/M phase arrest in HeLa cells, indicating its potential as an anticancer agent.

Medicinal Chemistry

• Drug Development : The unique structure makes it a valuable building block for synthesizing more complex molecules with potential therapeutic applications.
• Enzyme Inhibition Studies : Its ability to interact with specific biological targets makes it useful in studying enzyme inhibition and protein interactions.

Material Science

• Polymer Production : The compound can be utilized in the production of materials with specific properties, such as polymers and resins.
• Chemical Reactions : It can undergo oxidation and reduction reactions, making it versatile for various synthetic applications.

Case Study 1: Antiproliferative Activity on HeLa Cells

A study investigated the effects of (2,3-Dihydro-benzo[1,4]dioxin-5-ylmethyl)-isopropyl-amine on HeLa cells:

• Results indicated significant G2/M phase arrest.
• Increased cyclin B expression and decreased phosphorylated cdc2 levels were observed.

Case Study 2: Alpha-2C Adrenergic Receptor Antagonism

Research highlighted the selective inhibition of the alpha-2C adrenergic receptor by this compound:

• Improved potency compared to other non-selective adrenergic antagonists was noted.
• Implications for treating anxiety and depression were discussed based on receptor activity modulation.

Summary Table of Biological Activities

Activity Type	Description	Findings
Antiproliferative	Inhibits cancer cell growth	IC50 values: 3–18 µM
Enzyme Inhibition	Targets specific enzymes	Potential therapeutic effects
Receptor Antagonism	Alpha-2C adrenergic receptor interaction	Selective inhibition observed

Mechanism of Action

The mechanism by which (2,3-Dihydro-benzo[1,4]dioxin-5-ylmethyl)-isopropyl-amine exerts its effects involves interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, leading to biological responses. The exact mechanism depends on the context in which the compound is used.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Core Structural Features

The benzodioxin moiety is a common scaffold in kinase inhibitors and bioactive molecules. Below is a comparison of key analogs:

Compound Name	Core Structure Modifications	Key Substituents	Biological Activity (IC50)
(2,3-Dihydro-benzo[1,4]dioxin-5-ylmethyl)-isopropyl-amine	Benzodioxin + methyl-isopropylamine	Isopropylamine at C5 position	Unknown (discontinued)
Compound 9n	Benzodioxin + butyl chain + 4-hydroxy-3-methoxybenzylidene	4-hydroxy-3-methoxybenzylidene at C5	SsCK1: 2 μM; HsCDK5-p25: 1.2 μM; anti-proliferation in cancer cell lines
Compound 9i	Benzodioxin + butyl chain + 2,3-dihydro-benzo[1,4]dioxin-6-yl	Benzodioxin at C5 arylidene	SsCK1: 5.4 μM; HsCDK5-p25: 1.3 μM; inactive against normal fibroblasts
Compound 5f	Benzodioxin + tert-butyl carbamate	Tert-butyl carbamate on butyl chain	Intermediate in kinase inhibitor synthesis; no direct activity reported
PI3K Inhibitors (Patent)	2,3-Dihydro-benzo[1,4]oxazine derivatives	Oxazine core (vs. dioxin) + varied substituents	Targets PI3K for rheumatoid arthritis; IC50 values not specified

Key Observations:

• Substituent Impact : The presence of bulky groups (e.g., 1,3-benzodioxol-5-yl or 4-hydroxy-3-methoxybenzylidene) enhances selectivity and potency. For example, 9n’s hydroxyl and methoxy groups improve SsCK1 inhibition (IC50 = 2 μM) compared to 9i (IC50 = 5.4 μM) .
• Positional Effects : Substituents on the arylidene moiety (C5) significantly influence activity. Hydrophilic groups (e.g., -OH in 9n) enhance selectivity, while hydrophobic benzodioxin groups (e.g., in 9i) reduce potency .
• Core Heterocycle : Replacing the benzodioxin with oxazine (as in PI3K inhibitors) shifts therapeutic targets, highlighting scaffold versatility .

Biological Activity

The compound (2,3-Dihydro-benzo[1,4]dioxin-5-ylmethyl)-isopropyl-amine, also known as N-(2,3-dihydro-1,4-benzodioxin-5-yl)methyl)propan-2-amine, is a member of the benzodioxin derivatives family. Its unique structure suggests potential biological activities that warrant detailed investigation. This article explores its biological properties, including anticancer effects, neuroprotective capabilities, and interactions with various biological targets.

Chemical Structure and Properties

• Molecular Formula : C₁₂H₁₇NO₂
• Molecular Weight : 207.27 g/mol
• CAS Number : 1156164-51-0

The compound features a dihydrobenzo[1,4]dioxin moiety linked to an isopropylamino group. This structural configuration is crucial for its biological activity.

Biological Activity Overview

Research indicates that compounds containing dihydrobenzo[1,4]dioxin structures exhibit a range of biological activities, particularly in the context of cancer and neurodegenerative diseases. The following sections summarize key findings from recent studies.

Anticancer Activity

Several studies have highlighted the potential of (2,3-Dihydro-benzo[1,4]dioxin-5-ylmethyl)-isopropyl-amine as an anticancer agent:

• Cell Proliferation Inhibition : In vitro studies have shown that related benzodioxin derivatives can inhibit the proliferation of various cancer cell lines. For instance, compounds with similar structures have demonstrated IC₅₀ values in the nanomolar range against HeLa and A549 cell lines .
• Mechanism of Action : Research indicates that these compounds may induce G2/M phase arrest in the cell cycle and activate apoptotic pathways. For example, one study reported that a related compound caused significant G2/M arrest and increased expression of cyclin B while reducing phosphorylated cdc2 levels .
• Case Studies :
  • A derivative similar to (2,3-Dihydro-benzo[1,4]dioxin-5-ylmethyl)-isopropyl-amine was found to be 4–30 times more potent than standard reference compounds in inhibiting cancer cell growth .
  • Another study indicated that certain structural modifications could drastically enhance or reduce antiproliferative activity .

Neuroprotective Effects

The benzodioxin structure is also associated with neuroprotective properties:

• Compounds derived from dihydrobenzo[1,4]dioxins have shown promise in modulating pathways involved in neurodegeneration. They may interact with neurotransmitter systems or exhibit antioxidant properties that protect neuronal cells from damage .

Interaction Studies

Understanding how (2,3-Dihydro-benzo[1,4]dioxin-5-ylmethyl)-isopropyl-amine interacts with biological targets is essential for elucidating its pharmacodynamics:

• Receptor Interactions : Preliminary studies suggest interactions with specific receptors or enzymes involved in disease states. These interactions may be critical for the therapeutic efficacy of the compound .

Comparative Analysis

A comparative analysis with structurally similar compounds reveals unique features that may contribute to its biological activity:

Compound Name	Similarity Index	Unique Features
2-(Benzyloxy)ethanol	0.94	Contains a benzyloxy group instead of a dihydrobenzo structure
3-(4-(Benzyloxy)-3-methoxyphenyl)propan-1-ol	0.90	Features a methoxy group and different phenolic structure
6-(Bromomethyl)-2,3-dihydrobenzo[b][1,4]dioxine	0.77	Contains a bromomethyl substituent

This table illustrates how variations in functional groups can influence biological properties and potential applications.